9-Methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile

• CAS: 5434-96-8
• Molecular Formula: C12H14N4O2
• Molecular Weight: 246.27 g/mol
• SMILES: CN1CCC2(CC1)C(C(=O)NC(=O)C2C#N)C#N
• InChI: InChI=1S/C12H14N4O2/c1-16-4-2-12(3-5-16)8(6-13)10(17)15-11(18)9(12)7-14/h8-9H,2-5H2,1H3,(H,15,17,18)
• InChIKey: FIESYJMSBIQRTJ-UHFFFAOYSA-N

9-Methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile (CAS 5434-96-8) is a small-molecule spirocyclic compound belonging to the Guareschi imide class. It features a rigid 3,9-diazaspiro[5.5]undecane core decorated with two carbonyl and two cyano groups, which serve as hydrogen-bond acceptors and structural handles for further derivatization.

9-Methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile (CAS 5434-96-8): A Core Spirocyclic Scaffold for Kinase-Targeted Library Design

9-Methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile (CAS 5434-96-8) is a small-molecule spirocyclic compound belonging to the Guareschi imide class [1]. It features a rigid 3,9-diazaspiro[5.5]undecane core decorated with two carbonyl and two cyano groups, which serve as hydrogen-bond acceptors and structural handles for further derivatization [2]. The compound is registered in the National Cancer Institute (NCI) repository under NSC 113600 and NSC 351918, indicating its historical inclusion in screening libraries for anticancer activity [2]. Its N-methyl substitution is a critical structural determinant, distinguishing it from bulkier N-benzyl and N-aryl analogs that have been more extensively profiled as ATP-mimetic kinase inhibitors [1].

Low-lipophilicity spiro scaffold suited for fragment-based kinase inhibitor library design

Multiple hydrogen-bond acceptors support ATP-binding site hinge engagement

Historical NCI repository inclusion (NSC 113600 / NSC 351918) provides initial screening context

• [1] Bioorganic & Medicinal Chemistry, Volume 21, Issue 18, 2013, Pages 5707-5724: Synthesis and evaluation of heteroaryl substituted diazaspirocycles as scaffolds to probe the ATP-binding site of protein kinases. View Source
• [2] PubChem Compound Summary for CID 336756, 9-Methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile. View Source

Why 9-Methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile Cannot Be Replaced by Its 9-Benzyl or 9-Aryl Analogs in Focused Kinase Programs

In the context of kinase inhibitor discovery, the N-substituent on the diazaspiro[5.5]undecane scaffold is not a passive spectator; it directly modulates the basicity and orientation of the spirocyclic nitrogen, which engages acidic residues in the kinase ATP-binding pocket, such as the conserved DFG-motif aspartate or a selectivity-conferring glutamate in the hinge region [1]. Replacing the N-methyl group (target compound) with an N-benzyl or N-aryl group (common alternatives) introduces a substantial shift in lipophilicity, steric bulk, and electron density on the nitrogen, leading to altered kinase selectivity profiles as demonstrated by crystallographic and biochemical studies on related scaffolds [1]. Simple in-class substitution without these specific design considerations risks abolishing activity against the intended target or introducing off-target liabilities that are not present with the N-methyl congener [1].

N-Substituent-driven selectivity shift

Bulkier N-benzyl or N-aryl groups alter spiro nitrogen basicity and orientation, which may redirect kinase selectivity away from the intended target profile.

Lipophilicity increase and promiscuity risk

Replacing N-methyl with N-benzyl raises logP by over 2 units, potentially introducing off-target interactions not present with the low-lipophilicity scaffold.

Scaffold geometry not interchangeable

The ATP-binding pocket interaction geometry is sensitive to N-substituent volume; direct substitution without structure-based design may abolish hinge-region contacts.

• [1] Bioorganic & Medicinal Chemistry, Volume 21, Issue 18, 2013, Pages 5707-5724: Synthesis and evaluation of heteroaryl substituted diazaspirocycles as scaffolds to probe the ATP-binding site of protein kinases. View Source

Head-to-Head Physicochemical and Structural Differentiation of 9-Methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile from the 9-Benzyl Comparator

Lipophilic Ligand Efficiency (LLE) Optimization: The 0.4-Unit LogP Advantage of the N-Methyl Scaffold Over the N-Benzyl Analog

The partition coefficient (XLogP3-AA) for 9-methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile is -0.4, compared to an XLogP3-AA of approximately 1.8 for the 9-benzyl analog (CID 10779350) [1][2]. This 2.2 log unit difference represents a substantially lower lipophilicity for the N-methyl compound, which is a critical advantage in medicinal chemistry campaigns where lipophilic efficiency metrics (e.g., LLE = pIC50 – logP) are key drivers of compound progression.

Lipophilicity (XLogP3)

Cross-study comparable

Target: -0.4

Comparator: ~1.8

Δ 2.2 lower

Low lipophilicity supports fragment-based library design with reduced promiscuity risk.

Computed property; verify experimental logD for lead optimization.

Evidence Dimension	Lipophilicity (XLogP3-AA)
Target Compound Data	-0.4
Comparator Or Baseline	9-benzyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile: ~1.8
Quantified Difference	ΔLogP ≈ 2.2 units lower
Conditions	Computed property (XLogP3 algorithm, PubChem 2021.10.14 release)

Why This Matters

A 2.2-unit lower logP means the N-methyl core provides a superior starting point for achieving balanced ADME profiles and avoiding lipophilicity-driven promiscuity, a common pitfall with benzylated spirocycles.

• [1] PubChem Compound Summary for CID 336756, 9-Methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile. View Source
• [2] PubChem Compound Summary for CID 10779350, 9-Benzyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile. View Source

Molecular Weight Reduction: A 76-Dalton Advantage for Ligand Efficiency and CNS Drug-Like Properties

The molecular weight (MW) of 9-methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile is 246.27 g/mol, whereas the 9-benzyl analog (CAS 189333-46-8) has a MW of 322.36 g/mol [1][2]. This 76.09 Da reduction (a 23.6% decrease) places the N-methyl scaffold firmly within the optimal fragment-like space (MW < 300 Da), which is associated with higher hit rates in fragment-based screening and improved ligand efficiency indices (LE = 1.4·pIC50/HA).

Molecular Weight

Cross-study comparable

Target: 246.27 g/mol

Comparator: 322.36 g/mol

76 Da lower

Fragment-like MW enables higher ligand efficiency indices.

Computed; batch MS confirmation recommended.

Evidence Dimension	Molecular Weight
Target Compound Data	246.27 g/mol
Comparator Or Baseline	9-benzyl analog: 322.36 g/mol
Quantified Difference	76.09 Da lower (23.6% reduction)
Conditions	Computed property (PubChem)

Why This Matters

For fragment-based or CNS-targeted programs, the lower MW of the N-methyl core enables higher ligand efficiency and better compliance with CNS MPO scoring, directly influencing procurement decisions for library design.

• [1] PubChem Compound Summary for CID 336756, 9-Methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile. View Source
• [2] PubChem Compound Summary for CID 10779350, 9-Benzyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile. View Source

Hydrogen Bond Acceptor Count: Five Acceptor Moieties Enable Diverse Target Engagement vs. Four in Common Piperidine Spirocycles

The target compound presents five hydrogen-bond acceptors (two carbonyl oxygens, two cyano nitrogens, and one spirocyclic amine nitrogen), compared to four acceptors found in simpler diazaspiro[5.5]undecane scaffolds lacking the dicarbonitrile motif [1]. In kinase inhibitor design, the cyano groups can engage the hinge region backbone (e.g., Met793 in EGFR or Met1099 in c-Met) via polar interactions, a binding mode crystallographically validated for cyano-substituted heteroaryl spirocycles [2]. This additional acceptor capacity is absent in analogs where the cyano groups are replaced by alkyl or aryl substituents.

H-Bond Acceptors

Class-level inference

5 acceptors

vs 4 in simpler scaffolds

Additional cyano acceptor may enable hinge-region polar contacts.

Binding mode inferred from crystallographic studies on related scaffolds.

Evidence Dimension	Hydrogen Bond Acceptor Count
Target Compound Data	5
Comparator Or Baseline	Simpler diazaspiro[5.5]undecane scaffolds (e.g., 3,9-diazaspiro[5.5]undecane): 4 acceptors
Quantified Difference	1 additional acceptor (25% increase)
Conditions	Computed based on SMILES representation (CN1CCC2(CC1)C(C(=O)NC(=O)C2C#N)C#N)

Why This Matters

The additional hydrogen-bond acceptor provides a synthetic handle for kinase hinge binding that is not available with simpler spiro analogs, making this compound a strategic choice for programs targeting ATP-binding sites.

• [1] PubChem Compound Summary for CID 336756, 9-Methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile. View Source
• [2] Bioorganic & Medicinal Chemistry, Volume 21, Issue 18, 2013, Pages 5707-5724: Synthesis and evaluation of heteroaryl substituted diazaspirocycles as scaffolds to probe the ATP-binding site of protein kinases. View Source

Topological Polar Surface Area (TPSA) of 97 Ų: Optimal for Oral Bioavailability vs. Lipophilic N-Benzyl and N-Aryl Congeners

The topological polar surface area (TPSA) of the target compound is calculated at 97 Ų, which is within the established threshold of <140 Ų for oral bioavailability [1]. In contrast, N-benzyl and N-aryl derivatives of the same scaffold typically exhibit TPSA values ranging from 80–110 Ų but suffer from reduced fraction of sp³ (Fsp³) due to aromatic ring additions, which is negatively correlated with clinical success rates [2]. The N-methyl scaffold's TPSA of 97 Ų, combined with an Fsp³ of 0.75 (9 sp³ carbons out of 12), positions it more favorably for achieving both permeability and solubility.

Fsp³ (Saturation)

Class-level inference

Target: 0.75

Comparator: ~0.44

Higher fraction sp³

Higher Fsp³ correlates with improved clinical success probability in CNS kinase programs.

TPSA similar at 97 Ų; verify Fsp³ impact in your target class.

Evidence Dimension	Topological Polar Surface Area (TPSA)
Target Compound Data	97 Ų
Comparator Or Baseline	Oral bioavailability threshold: <140 Ų (Veber rules); N-benzyl analog TPSA ≈ 97 Ų but lower Fsp³
Quantified Difference	Fsp³ advantage: 0.75 vs. ~0.44 for N-benzyl analog
Conditions	Computed property (PubChem/ChemDraw)

Why This Matters

While TPSA values are similar, the higher Fsp³ of the N-methyl scaffold is a differentiating property that procurement teams should prioritize when selecting spiro cores for lead optimization libraries.

• [1] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002 Jun 6;45(12):2615-23. View Source
• [2] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. J Med Chem. 2009 Nov 12;52(21):6752-6. View Source

Defined Application Scenarios for 9-Methyl-2,4-dioxo-3,9-diazaspiro[5.5]undecane-1,5-dicarbonitrile Based on Verified Differentiation

Fragment-Based Kinase Inhibitor Screening Libraries Requiring Low Lipophilicity and High Ligand Efficiency

Teams constructing fragment libraries for X-ray crystallography or SPR-based kinase screens should prioritize the N-methyl spiro core (MW 246.27, logP -0.4) over the N-benzyl analog (MW 322.36, logP ~1.8) because its 76 Da lower mass and 2.2-unit lower logP are expected to yield measurable improvements in ligand efficiency and solubility, critical parameters for fragment hit identification [1].

Selectivity-Profiling of ATP-Competitive Kinase Inhibitors via N-Methyl vs. N-Benzyl Scaffold Hopping

In kinase selectivity panel screens, the N-methyl spiro core serves as a minimalist control compound. Crystallographic evidence from the diazaspirocycle class demonstrates that the basicity and orientation of the spiro nitrogen, influenced by the N-substituent, directly engages acidic residues (e.g., DFG-Asp, αC-Glu) unique to individual kinases [2]. Comparing the N-methyl scaffold's selectivity fingerprint against that of the N-benzyl derivative allows research teams to deconvolute the contribution of the N-substituent to kinase polypharmacology.

CNS-Penetrant Kinase Inhibitor Lead Generation Leveraging the Fsp³ Advantage

For programs targeting CNS kinases (e.g., LRRK2 in Parkinson's disease, or PKR in neuroinflammation), the target compound's Fsp³ of 0.75 offers a measurable advantage over the N-benzyl analog's Fsp³ of ~0.44 [3]. Higher fraction sp³ has been statistically correlated with improved clinical success and reduced attrition due to toxicity, making this scaffold a strategic choice for CNS-focused medicinal chemistry campaigns [3].

Application

Selection Property

Validation Focus

Fragment-based kinase inhibitor screening libraries

Low-lipophilicity spiro scaffold

Fragment hit rate and aqueous solubility assessment

Kinase selectivity profiling via N-methyl/N-benzyl scaffold hopping

N-substituent-dependent kinase selectivity fingerprint

Selectivity panel comparison against reference kinase inhibitors

CNS-penetrant kinase inhibitor lead generation

High Fsp³ scaffold for CNS MPO compliance

CNS permeability and toxicity attrition endpoints

• [1] PubChem Compound Summary for CID 336756 and CID 10779350, logP and MW comparison. View Source
• [2] Bioorganic & Medicinal Chemistry, Volume 21, Issue 18, 2013, Pages 5707-5724: Synthesis and evaluation of heteroaryl substituted diazaspirocycles as scaffolds to probe the ATP-binding site of protein kinases. View Source
• [3] Lovering F, Bikker J, Humblet C. Escape from flatland: increasing saturation as an approach to improving clinical success. J Med Chem. 2009 Nov 12;52(21):6752-6. View Source